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Compound of Interest

N-(4-

Compound Name: methylphenyl)cyclohexanecarboxa
mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Technical Monograph: N-(4-
methylphenyl)cyclohexanecarboxamide

Physicochemical Profiling, Synthetic Architecture, and Functional Utility

Executive Summary

N-(4-methylphenyl)cyclohexanecarboxamide (CAS: 6876-59-1) is a lipophilic amide
resulting from the condensation of cyclohexanecarboxylic acid and p-toluidine. Structurally, it
serves as a simplified analogue of the p-menthane carboxamide class of physiological coolants
(e.g., WS-3), lacking the isopropyl/methyl stereocenters of the menthol scaffold but retaining
the core N-substituted carboxamide pharmacophore. This molecule is primarily utilized as a
chemical intermediate in the synthesis of pharmaceuticals—specifically antitubercular
amidrazones—and as a functional sensate in consumer product formulations targeting
Transient Receptor Potential (TRP) channels.
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Molecular Identity & Physicochemical Profile[1][2][3]
[4][5]

Core Identifiers

Parameter Specification

IUPAC Name N-(4-methylphenyl)cyclohexanecarboxamide

N-(p-Tolyl)cyclohexanecarboxamide;
Common Synonyms )
Cyclohexanecarboxamide, N-(4-methylphenyl)-

CAS Registry Number 6876-59-1

Molecular Formula C14H19NO

Molecular Weight 217.31 g/mol

SMILES CC1=CC=C(C=C1)NC(=0)Cc2cccce2
InChl Key CAKLGRXELZTXPH-UHFFFAOYSA-N

Physicochemical Properties

The molecule exhibits high lipophilicity due to the combination of the aliphatic cyclohexane ring
and the aromatic tolyl group, suggesting high membrane permeability and low aqueous
solubility.
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Property Value Interpretation

Highly lipophilic; likely requires
LogP (Predicted) ~3.5 organic co-solvents (DMSO,
EtOH) for biological assay.

) Critical for receptor binding
H-Bond Donors 1 (Amide NH) _ _
(e.g., TRP channel interaction).

H-Bond Acceptors 1 (Carbonyl O) Facilitates dipole interactions.

Rigid core

(cyclohexane/phenyl) limits
Rotatable Bonds 2 conformational entropy,

potentially enhancing binding

specificity.

Indicates excellent blood-brain
Topological Polar Surface Area  29.1 A2 barrier (BBB) penetration
potential.

Synthetic Architecture
Strategic Causality

The synthesis of N-(4-methylphenyl)cyclohexanecarboxamide is most efficiently achieved
via nucleophilic acyl substitution. While direct condensation of the acid and amine is possible at
high temperatures, the acid chloride method is preferred for its quantitative yields, mild
conditions, and ease of purification.

» Reagent Choice: Cyclohexanecarbonyl chloride is used as the electrophile due to the high
reactivity of the acyl chloride group, ensuring rapid coupling with the nucleophilic aniline.

o Base Selection: Triethylamine (EtsN) or Pyridine is employed to scavenge the HCI byproduct,
driving the equilibrium forward and preventing protonation of the unreacted amine.

e Solvent System: Dichloromethane (DCM) or Tetrahydrofuran (THF) provides solubility for all
organic components while allowing easy aqueous workup.
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Protocol: Schotten-Baumann Acylation

Safety Note: Acyl chlorides are corrosive and moisture-sensitive. Perform all steps in a fume
hood.

Reagents:

Cyclohexanecarbonyl chloride (1.0 equiv)
p-Toluidine (1.0 equiv)
Triethylamine (1.2 equiv)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve p-toluidine (10 mmol) and triethylamine (12 mmol) in anhydrous DCM
(20 mL) in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0°C
using an ice bath to minimize side reactions.

Addition: Dropwise add cyclohexanecarbonyl chloride (10 mmol) dissolved in DCM (5 mL)
over 15 minutes. The exotherm must be controlled to prevent impurity formation.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor
progress via TLC (Mobile phase: 30% Ethyl Acetate in Hexanes).

Quench & Workup: Quench with saturated NaHCOs solution. Extract the organic layer and
wash sequentially with 1M HCI (to remove unreacted amine), water, and brine.

Purification: Dry over anhydrous Na=SOa, filter, and concentrate in vacuo. Recrystallize the
crude solid from Ethanol/Water to yield white needle-like crystals.

Synthesis Workflow Diagram
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Start: Reagent Prep
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Final Product:
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Figure 1: Step-by-step synthetic workflow for the Schotten-Baumann acylation of p-toluidine.
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Analytical Characterization

To validate the synthesis, the following spectroscopic signatures must be confirmed.
e 'HNMR (400 MHz, CDCls):

o 9 7.35-7.45 (d, 2H): Aromatic protons ortho to the amide nitrogen.

o

0 7.10-7.15 (d, 2H): Aromatic protons ortho to the methyl group.

o

0 7.20 (br s, 1H): Amide NH proton (exchangeable with D20).

[¢]

0 2.30 (s, 3H): Methyl group on the phenyl ring.

[¢]

0 2.15-2.25 (it, 1H): Methine proton of the cyclohexane ring (alpha to carbonyl).

o

0 1.20-1.90 (m, 10H): Remaining cyclohexane methylene protons.
¢ IR Spectroscopy (ATR):
o 3250-3300 cm~1: N-H stretch (Amide A).
o 1650-1660 cm~t: C=0 stretch (Amide I) — Strong diagnostic peak.
o 1530-1550 cm~% N-H bend (Amide II).

Functional Applications in Drug Discovery
Sensate Scaffold (TRP Modulation)

The N-alkyl/aryl cyclohexanecarboxamide motif is a privileged scaffold in the design of
"sensates"—molecules that induce cooling or warming sensations without thermal stimulus.
This molecule is structurally homologous to WS-3, a potent TRPM8 agonist.

e Mechanism: Modulation of Transient Receptor Potential Melastatin 8 (TRPMS8) channels. The
lipophilic cyclohexane ring mimics the menthol core, while the amide linker provides the
necessary hydrogen bonding geometry for the receptor's active site.
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» Structure-Activity Relationship (SAR): The p-methyl group enhances hydrophobic interaction
within the receptor pocket compared to the unsubstituted phenyl analog.

Pharmaceutical Intermediate

This molecule serves as a validated intermediate in the synthesis of antitubercular
amidrazones. Research indicates that substituting the amide nitrogen with specific hydrazone
moieties can yield compounds active against Mycobacterium smegmatis and Staphylococcus
aureus.

Hypothetical Signaling Pathway

The following diagram illustrates the potential interaction of this scaffold with the TRPM8
pathway, leading to the sensation of cooling or analgesia.

N-(4-methylphenyl) g TRPM8 Channel p Membrane Action Potential Cooling Sensation /
cyclohexanecarboxamide (Sensory Neuron) Depolarization Generation Analgesia

Click to download full resolution via product page

Figure 2: Putative mechanism of action for cyclohexanecarboxamide derivatives acting on
TRPM8 channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Cyclohexanecarboxamide, N-(4-methylphenyl)- | C14H19NO | CID 95228 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. CompTox Chemicals Dashboard [comptox.epa.gov]

¢ To cite this document: BenchChem. [N-(4-methylphenyl)cyclohexanecarboxamide molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5743609/docs#n-4-methylphenyl-
cyclohexanecarboxamide-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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